2-bromo-N-{2-[(ethylamino)carbonyl]phenyl}benzamide
Overview
Description
2-bromo-N-{2-[(ethylamino)carbonyl]phenyl}benzamide is a synthetic compound that has gained significant attention in the field of scientific research. It is a member of the benzamide family and is commonly referred to as BEME (Benzamide Ethylamino Methyl Ether). The compound has been found to possess various biochemical and physiological properties that make it a promising candidate for further research.
Mechanism of Action
The mechanism of action of 2-bromo-N-{2-[(ethylamino)carbonyl]phenyl}benzamide is not yet fully understood. However, it is believed to work by inhibiting the activity of certain enzymes involved in cancer cell growth and proliferation. The compound has also been found to induce apoptosis (programmed cell death) in cancer cells, which further contributes to its anticancer activity.
Biochemical and Physiological Effects:
Apart from its anticancer activity, 2-bromo-N-{2-[(ethylamino)carbonyl]phenyl}benzamide has been found to exhibit various other biochemical and physiological effects. For instance, it has been shown to possess anti-inflammatory properties, making it a potential candidate for the development of new anti-inflammatory drugs. The compound has also been found to have analgesic (pain-relieving) properties and may be useful in the treatment of chronic pain.
Advantages and Limitations for Lab Experiments
One of the major advantages of using 2-bromo-N-{2-[(ethylamino)carbonyl]phenyl}benzamide in lab experiments is its high potency and selectivity towards cancer cells. This makes it an ideal candidate for the development of new anticancer drugs. However, the compound also has some limitations, such as its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for research on 2-bromo-N-{2-[(ethylamino)carbonyl]phenyl}benzamide. One potential area of research is in the development of new drugs for the treatment of cancer. Further studies are needed to fully understand the compound's mechanism of action and to optimize its pharmacological properties. Other potential areas of research include the development of new anti-inflammatory and analgesic drugs, as well as the study of the compound's potential as a tool for investigating the role of specific enzymes in cancer cell growth and proliferation.
Scientific Research Applications
2-bromo-N-{2-[(ethylamino)carbonyl]phenyl}benzamide has been extensively studied for its potential applications in various fields of scientific research. One of the most promising areas of research is in the development of new drugs for the treatment of cancer. Studies have shown that the compound exhibits potent anticancer activity against a wide range of cancer cell lines, including breast, lung, and prostate cancer.
properties
IUPAC Name |
2-[(2-bromobenzoyl)amino]-N-ethylbenzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15BrN2O2/c1-2-18-15(20)12-8-4-6-10-14(12)19-16(21)11-7-3-5-9-13(11)17/h3-10H,2H2,1H3,(H,18,20)(H,19,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HMPBIWYNSZNBLP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)C1=CC=CC=C1NC(=O)C2=CC=CC=C2Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15BrN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.